Cas no 10497-57-1 (bicyclo3.2.1octa-2,6-diene-3-carboxylic acid)

• Product Name: bicyclo3.2.1octa-2,6-diene-3-carboxylic acid
• CAS No: 10497-57-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD18826997
• CID: 118648
• PubChem ID: 45084738
• Update Time: 2025-10-21

bicyclo3.2.1octa-2,6-diene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octa-2,6-diene-3-carboxylicacid
• Bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid (7CI,8CI,9CI)
• bicyclo[3.2.1]octa-3,6-diene-3-carboxylic acid
• 3-Carboxy-bicyclo< 3.2.1> octadien-(2,6)
• AG-D-18022
• Bicyclo[3.2.1]octadien-2,6-carbonsaeure-3
• Bicyclo< 3.2.1> octa-2,6-dien-3-carbonsaeure
• Bicyclo< 3.2.1> octadien-2,6-carbonsaeure-3
• CTK0H1753
• bicyclo3.2.1octa-2,6-diene-3-carboxylic acid
• BICYCLO[3.2.1]OCTA-2,6-DIENE-3-CARBOXYLIC ACID
• 10497-57-1
• EN300-24201074
• DTXSID70665680

• MDL： MFCD18826997
• Inchi： 1S/C9H10O2/c10-9(11)8-4-6-1-2-7(3-6)5-8/h1-2,4,6-7H,3,5H2,(H,10,11)
• InChI Key： FKIOICDQRSBEFF-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC(C1)C2)=O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on bicyclo3.2.1octa-2,6-diene-3-carboxylic acid

Bicyclo[3.2.1]octa-2,6-diene-3-carboxylic Acid (CAS No. 10497-57-1)

Bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid (CAS No. 10497-57-1) is a unique and versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its bicyclic structure and carboxylic acid functional group, which endow it with a range of chemical properties and potential applications.

The bicyclo[3.2.1]octa-2,6-diene scaffold is a key structural motif in various natural products and synthetic compounds. Its unique architecture provides a rigid framework that can influence the conformational stability and reactivity of the molecule. The presence of the carboxylic acid group further enhances its utility by enabling a variety of chemical transformations and functionalization reactions.

Recent research has highlighted the potential of bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid in the development of novel pharmaceuticals and biologically active compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The rigid structure of the bicyclo[3.2.1]octa framework can help in optimizing the pharmacokinetic properties of drug candidates, such as solubility, stability, and bioavailability.

In the realm of materials science, bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid has been explored for its potential in the synthesis of advanced polymers and functional materials. The carboxylic acid group can serve as a reactive site for polymerization reactions, leading to the formation of polymers with tailored properties such as mechanical strength, thermal stability, and biodegradability.

One notable application of bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid is in the field of supramolecular chemistry, where it can be used to construct self-assembling structures and molecular machines. The rigid bicyclo[3.2.1]octa core provides a stable platform for the design of supramolecular assemblies with well-defined geometries and functionalities.

The synthesis of bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid typically involves multi-step processes that leverage modern synthetic techniques such as ring-closing metathesis (RCM) and Diels-Alder reactions. These methods allow for the efficient construction of the complex bicyclic framework while maintaining high levels of stereocontrol and regiocontrol.

Recent advancements in computational chemistry have also contributed to our understanding of the electronic and steric properties of bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid. Quantum mechanical calculations have provided insights into the reactivity patterns and potential reaction pathways involving this compound, facilitating its use in both academic research and industrial applications.

In summary, bicyclo[3.2.1]octa-2,6-diene-3-carboxylic acid (CAS No. 10497-57-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and supramolecular chemistry. Its unique structural features and functional groups make it an attractive building block for the development of novel materials and pharmaceuticals.